(S)-1-Methyl-1,6-diaza-spiro[3.4]octane

• IUPAC Name: (4S)-1-methyl-1,7-diazaspiro[3.4]octane
• InChI: InChI=1S/C7H14N2/c1-9-5-3-7(9)2-4-8-6-7/h8H,2-6H2,1H3/t7-/m0/s1
• InChI Key: GFANVZVARJDUIM-ZETCQYMHSA-N
• Canonical SMILES: CN1CCC12CCNC2
• Isomeric SMILES: CN1CC[C@]12CCNC2
• Molecular Formula: C7H14N2
• Molecular Weight: 126.20 g/mol

Description

(S)-1-Methyl-1,6-diaza-spiro[3.4]octane (CAS: 2514756-38-6) is a chiral spirocyclic compound with a molecular formula of C₇H₁₄N₂ and a molecular weight of 126.2 g/mol . Its structure features two nitrogen atoms embedded in a spiro[3.4]octane framework, with a methyl group at the 1-position and an (S)-configured stereocenter . This compound is of interest in medicinal chemistry due to the rigidity and three-dimensionality imparted by the spirocyclic system, which can enhance binding selectivity in drug candidates .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-1-Methyl-1,6-diaza-spiro[3.4]octane typically involves the following steps:

Starting Materials: The synthesis begins with the appropriate diaza-octane precursor and a methylating agent.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving a base to deprotonate the nitrogen atoms, facilitating the nucleophilic attack on the methylating agent.

Purification: The product is purified using techniques such as recrystallization or chromatography to obtain the desired enantiomer in high purity.

Industrial Production Methods

In an industrial setting, the production of (S)-1-Methyl-1,6-diaza-spiro[3.4]octane may involve:

Large-Scale Reactors: Utilizing large-scale reactors to handle the bulk quantities of starting materials.

Automated Systems: Employing automated systems for precise control of reaction parameters such as temperature, pressure, and pH.

Continuous Flow Processes: Implementing continuous flow processes to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

(S)-1-Methyl-1,6-diaza-spiro[3.4]octane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where nucleophiles replace the methyl group or other substituents.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Nucleophiles: Halides, amines, thiols.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding N-oxides, while reduction can produce amines or other reduced derivatives.

Scientific Research Applications

(S)-1-Methyl-1,6-diaza-spiro[3.4]octane has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its pharmacological properties, including potential therapeutic applications.

Industry: Utilized in the development of novel materials and catalysts.

Mechanism of Action

The mechanism of action of (S)-1-Methyl-1,6-diaza-spiro[3.4]octane involves its interaction with specific molecular targets:

Molecular Targets: The compound may bind to enzymes or receptors, modulating their activity.

Pathways Involved: It can influence biochemical pathways by acting as an inhibitor or activator of specific proteins.

Comparison with Similar Compounds

Structural Analogs with Varied Substituents

Key structural analogs differ in substituents, protecting groups, or nitrogen positions. Examples include:

Compound Name	Molecular Formula	Substituents/Modifications	CAS Number	Price (100 mg)	Key Properties
(S)-1-Methyl-1,6-diaza-spiro[3.4]octane	C₇H₁₄N₂	1-methyl, (S)-configuration	2514756-38-6	N/A	Chiral, spirocyclic, no protecting group
1-Methyl-1,6-diaza-spiro[3.4]octane	C₇H₁₄N₂	1-methyl, racemic	N/A	$100	Non-chiral, used as a building block
1-Boc-1,6-diaza-spiro[3.4]octane	C₁₁H₂₀N₂O₂	1-Boc protecting group	1148044-31-8	$266 (250 mg)	Increased stability, pKa ~10.54
6-Methyl-1,6-diaza-spiro[3.4]octane	C₇H₁₄N₂	6-methyl, non-chiral	N/A (CID 68237458)	N/A	Positional isomer, different N geometry
1-Methyl-6-(3-pyridinyl)-1,6-diaza-spiro[3.4]octane	C₁₂H₁₇N₃	6-pyridinyl, 1-methyl	646056-63-5	N/A	Enhanced polarity, potential bioactivity

Key Findings :

• Boc-protected derivatives (e.g., 1-Boc-1,6-diaza-spiro[3.4]octane) are critical intermediates in synthesis, offering improved solubility and handling compared to the free base .
• Positional isomers (1-methyl vs. 6-methyl) alter nitrogen accessibility, impacting hydrogen-bonding capabilities and reactivity .

Enantiomeric Comparisons

The (S)-enantiomer is distinct from its (R)-counterpart and racemic mixtures:

• Stereochemical Impact: The (S)-configuration may confer unique binding preferences in chiral environments, such as enzyme active sites.

Physicochemical and Commercial Properties

• Solubility and Stability : Boc-protected analogs exhibit higher stability under acidic conditions due to the tert-butyloxycarbonyl group, whereas the free base (S)-1-methyl derivative may require specialized storage (e.g., 2–8°C for Boc derivatives) .
• Pricing Trends : Smaller substituents (e.g., methyl) correlate with lower costs (e.g., $100/100 mg for racemic 1-methyl vs. $540/100 mg for 8-hydroxy-5-oxa derivatives) .

Research Implications

• Drug Discovery : The spiro[3.4]octane core is a versatile scaffold; substituent choice (e.g., Boc, pyridinyl) tailors compounds for specific targets, such as protease inhibitors or CNS agents .
• Synthetic Challenges : Enantiopure synthesis (e.g., (S)-1-methyl) demands chiral resolution or asymmetric catalysis, complicating large-scale production .